Cas no 2034366-08-8 (3-butyl-2-{[(2-fluorophenyl)methyl]sulfanyl}-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one)

• Product Name: 3-butyl-2-{[(2-fluorophenyl)methyl]sulfanyl}-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one
• CAS No: 2034366-08-8
• MF: C₂₃H₂₂FN₃OS
• MW: 407.503687381744
• CID: 5406903
• Update Time: 2025-07-09

3-butyl-2-{[(2-fluorophenyl)methyl]sulfanyl}-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-Butyl-2-[[(2-fluorophenyl)methyl]thio]-3,5-dihydro-7-phenyl-4H-pyrrolo[3,2-d]pyrimidin-4-one
• 3-butyl-2-{[(2-fluorophenyl)methyl]sulfanyl}-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one

• Inchi： 1S/C23H22FN3OS/c1-2-3-13-27-22(28)21-20(18(14-25-21)16-9-5-4-6-10-16)26-23(27)29-15-17-11-7-8-12-19(17)24/h4-12,14,25H,2-3,13,15H2,1H3
• InChI Key： VNMLZWJYNRFRAU-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2F)N(CCCC)C(=O)C2NC=C(C3=CC=CC=C3)C=2N=1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 619.0±65.0 °C(Predicted)
• pka: 14.07±0.20(Predicted)

Additional information on 3-butyl-2-{[(2-fluorophenyl)methyl]sulfanyl}-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one

3-butyl-2-{[(2-fluorophenyl)methyl]sulfanyl}-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one: A Comprehensive Overview

The compound 3-butyl-2-{[(2-fluorophenyl)methyl]sulfanyl}-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one, with the CAS number 2034366-08-8, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrrolopyrimidinones, which are known for their unique structural properties and potential applications in drug design. The molecule's structure is characterized by a pyrrolo[3,2-d]pyrimidine core, which is further substituted with a butyl group at position 3, a (2-fluorophenyl)methyl sulfanyl group at position 2, and a phenyl group at position 7. These substituents contribute to the compound's distinct electronic and steric properties, making it a promising candidate for various research and industrial applications.

Recent studies have highlighted the potential of pyrrolopyrimidinones as scaffolds for the development of kinase inhibitors. The presence of the sulfanyl group in this compound introduces additional electron-withdrawing effects, which can enhance the molecule's ability to interact with biological targets. Researchers have demonstrated that such modifications can significantly improve the potency and selectivity of kinase inhibitors, paving the way for novel therapeutic interventions in oncology and other disease areas. The integration of fluorine atoms into the molecule further enhances its pharmacokinetic properties, such as bioavailability and metabolic stability.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of transition metal catalysts has been shown to improve the efficiency of these reactions, leading to higher yields and purer products. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the phenyl groups at specific positions on the pyrrolopyrimidine core. These advancements in synthetic methodology have made it possible to produce this compound on a larger scale for preclinical testing.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. Its rigid aromatic framework and functional substituents can be exploited in the development of advanced materials such as organic semiconductors and sensors. Recent research has focused on incorporating such molecules into thin-film transistor devices, where they exhibit promising electronic properties due to their high charge carrier mobility and stability under ambient conditions.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it exhibits low toxicity towards aquatic organisms and undergoes rapid degradation under aerobic conditions. These findings are particularly relevant for industries involved in chemical manufacturing, as they align with current sustainability trends and regulatory requirements.

In conclusion, 3-butyl-2-{[(2-fluorophenyl)methyl]sulfanyl}-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science.